Cas no 50427-81-1 (1H-Pyrazole-4-carboxamide, 5-amino-3-methyl-1-phenyl-)

1H-Pyrazole-4-carboxamide, 5-amino-3-methyl-1-phenyl- structure
50427-81-1 structure
Product Name:1H-Pyrazole-4-carboxamide, 5-amino-3-methyl-1-phenyl-
CAS No:50427-81-1
MF:C11H12N4O
MW:216.239181518555
CID:364910
PubChem ID:15836765
Update Time:2025-04-19

1H-Pyrazole-4-carboxamide, 5-amino-3-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxamide, 5-amino-3-methyl-1-phenyl-
    • 5-amino-3-methyl-1-phenylpyrazole-4-carboxamide
    • DTXSID60578750
    • MUCXQQXKBTVCRB-UHFFFAOYSA-N
    • F70644
    • MFCD12547001
    • 50427-81-1
    • 5-amino-3-methyl-1-phenyl-1H-pyrazole-4-carboxamide
    • AKOS005256538
    • SCHEMBL2546507
    • Inchi: 1S/C11H12N4O/c1-7-9(11(13)16)10(12)15(14-7)8-5-3-2-4-6-8/h2-6H,12H2,1H3,(H2,13,16)
    • InChI Key: MUCXQQXKBTVCRB-UHFFFAOYSA-N
    • SMILES: O=C(C1C(C)=NN(C2C=CC=CC=2)C=1N)N

Computed Properties

  • Exact Mass: 216.10111102g/mol
  • Monoisotopic Mass: 216.10111102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 86.9Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 387.9±42.0 °C at 760 mmHg
  • Flash Point: 188.4±27.9 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

1H-Pyrazole-4-carboxamide, 5-amino-3-methyl-1-phenyl- Security Information

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